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Compound of Interest

Compound Name: Dimethyl-phenyl-silane

Cat. No.: B7799541

An In-depth Technical Guide to the Chemical Properties of Dimethyl-phenyl-silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-phenyl-silane (DMPS), a prominent organosilicon compound, holds a significant
position in synthetic chemistry and materials science. Its unique molecular structure, featuring a
silicon atom bonded to two methyl groups, a phenyl group, and a hydrogen atom, imparts a
versatile reactivity profile. This guide provides a comprehensive overview of the chemical and
physical properties of dimethyl-phenyl-silane, detailed experimental protocols for its synthesis
and key reactions, and relevant spectral data for its characterization. The information is
intended to serve as a valuable resource for researchers and professionals engaged in drug
development and other scientific disciplines where organosilane chemistry is pivotal.

Core Chemical Properties

Dimethyl-phenyl-silane is a colorless liquid characterized by its reactivity as a reducing agent
and its utility as a precursor in the synthesis of more complex organosilicon compounds. The
presence of the Si-H bond is central to its chemical behavior, enabling its participation in a
variety of reactions, most notably hydrosilylation and reductions.

Reactivity: The silicon-hydrogen bond in dimethyl-phenyl-silane is readily cleaved, allowing it
to act as a hydride donor. This property is exploited in the reduction of various functional
groups, including aldehydes and ketones.[1] It also undergoes hydrosilylation reactions with
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alkenes and alkynes in the presence of a catalyst, leading to the formation of new carbon-
silicon bonds.[2]

Thermal Stability: Like many organosilanes, dimethyl-phenyl-silane exhibits good thermal
stability, a property that makes it and its derivatives suitable for applications in materials
science where resistance to high temperatures is required.

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of
dimethyl-phenyl-silane for easy reference and comparison.

Property Value

Molecular Formula CsH12Si

Molecular Weight 136.27 g/mol
Appearance Colorless clear liquid
Density 0.889 g/mL at 25 °C
Boiling Point 157 °C at 744 mmHg
Refractive Index n20/D 1.497

Flash Point 35°C

- Soluble in common organic solvents; insoluble
Solubility )
in water

Spectral Data
e H NMR (400 MHz, CDCls): 8 7.53 (m, 2H), 7.34 (m, 3H), 4.45 (sept, 1H), 0.33 (d, 6H).

« 3C NMR (100 MHz, CDCls): & 138.0, 133.7, 129.5, 128.0, -3.9.[3][4]

e Infrared (IR) Spectrum: Key absorptions include the Si-H stretch around 2120 cm~1, C-H
stretches of the phenyl group above 3000 cm~1, and Si-C vibrations.
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e Mass Spectrum (MS): The molecular ion peak (M+) is observed at m/z 136. Common
fragments correspond to the loss of methyl (M-15) and phenyl (M-77) groups.

Experimental Protocols

This section provides detailed methodologies for the synthesis of dimethyl-phenyl-silane and
a representative application in the reduction of a ketone.

Synthesis of Dimethyl-phenyl-silane

A common method for the synthesis of dimethyl-phenyl-silane involves the reaction of
dichlorodimethylsilane with a phenyl Grignard reagent.

Materials:

Dichlorodimethylsilane

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether

n-Pentane

Argon or Nitrogen gas for inert atmosphere
Procedure:

 In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and
a magnetic stirrer, prepare a Grignard reagent from magnesium turnings and bromobenzene
in anhydrous diethyl ether under an inert atmosphere.

e Cool the Grignard solution to 0 °C in an ice bath.

e Slowly add a solution of dichlorodimethylsilane in anhydrous diethyl ether to the stirred
Grignard reagent.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 24 hours.

o Cool the mixture to room temperature and add n-pentane to precipitate the magnesium salts.
« Filter the mixture to remove the salts.
o Remove the solvent from the filtrate by rotary evaporation at a temperature below 40 °C.

 Purify the crude product by distillation to obtain pure dimethyl-phenyl-silane.

Reduction of Acetophenone to 1-Phenylethanol

This protocol details the use of dimethyl-phenyl-silane for the reduction of a ketone, using
acetophenone as a model substrate.

Materials:

Acetophenone

Dimethyl-phenyl-silane

Cuprous chloride (CuCl) or Cuprous acetate (Cu(OAc))

Anhydrous toluene

Argon or Nitrogen gas for inert atmosphere

Procedure:

To a flame-dried flask under an inert atmosphere, add acetophenone and anhydrous toluene.

Add a catalytic amount of cuprous chloride or cuprous acetate to the solution.

Add dimethyl-phenyl-silane to the reaction mixture.

Stir the reaction at room temperature and monitor the progress by thin-layer chromatography
(TLC) or gas chromatography (GC).
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e Upon completion, quench the reaction by the slow addition of a saturated aqueous solution
of ammonium chloride.

» Extract the aqueous layer with an organic solvent such as ethyl acetate.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

» Purify the resulting 1-phenylethanol by column chromatography or distillation.[1]

Mandatory Visualizations
Synthesis of Dimethyl-phenyl-silane Workflow

The following diagram illustrates the key steps in the synthesis of dimethyl-phenyl-silane from
dichlorodimethylsilane and a phenyl Grignard reagent.

Grignard Reagent Preparation

he
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Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl-phenyl-silane.

Logical Relationship in Hydrosilylation

The following diagram illustrates the general logical relationship of reactants, catalyst, and
product in a hydrosilylation reaction involving dimethyl-phenyl-silane.
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Caption: Reactant and product relationship in hydrosilylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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